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Abstract

(Chloromethyl)(4-chlorophenoxy)dimethylsilane is a bifunctional organosilane of significant
interest to the research and drug development communities. This molecule incorporates two
key reactive centers: a chloromethyl group, which serves as a versatile handle for nucleophilic
substitution and further molecular elaboration, and a silyl ether linkage, which can be
strategically employed in surface modification, as a protecting group, or as a core structural
element. This guide provides a comprehensive overview of its physicochemical properties, a
well-grounded, plausible synthetic route with a detailed experimental protocol, and an
exploration of its potential applications. The inherent reactivity and safety considerations, drawn
from extensive data on analogous chlorosilanes, are also discussed in detail to ensure safe
and effective utilization in a laboratory setting.

Physicochemical and Structural Characteristics
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(Chloromethyl)(4-chlorophenoxy)dimethylsilane is a specialized organosilane. While not
extensively cataloged in commercial databases, its properties can be reliably predicted based
on its constituent functional groups and data from closely related analogs.

Molecular Identity

The structural formula of (chloromethyl)(4-chlorophenoxy)dimethylsilane is CoH12Cl20Si. Based
on its atomic composition, the calculated molecular weight is 235.18 g/mol .

A critical analysis of structurally similar compounds provides context for the expected properties
of the title compound. For instance, (chloromethyl)dimethylphenylsilane (CoH13CISi) has a
molecular weight of 184.74 g/mol [1]. The addition of a 4-chloro-substituted oxygen atom in the
phenoxy variant accounts for the increased molecular weight. Similarly, (4-chlorophenyl)-
methoxy-dimethyl-silane (CoH13CIOSI), which features a methoxy group instead of the
chloromethyl group, has a molecular weight of 200.74 g/mol [2].

Table 1: Core Physicochemical Data

Property Value | Description Source | Rationale

(Chloromethyl)(4-
IUPAC Name ) . Nomenclature Rules
chlorophenoxy)dimethylsilane

Molecular Formula CoH12CI20Si Calculated
Molecular Weight 235.18 g/mol Calculated
CAS Number Not Assigned Based on database search

Expected to be a colorless to o )
Appearance o Analogy to similar silanes[3]
pale yellow liquid

] o High; reacts with water and Analogy to chlorosilanes|[2][4]
Moisture Sensitivity )
protic solvents [5]

Molecular Structure

The molecule features a central silicon atom bonded to two methyl groups, a reactive
chloromethyl group, and a 4-chlorophenoxy group. This structure provides two distinct sites for
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chemical modification.

Caption: Molecular structure of (chloromethyl)(4-chlorophenoxy)dimethylsilane.

Synthesis and Mechanism

A robust and logical synthetic pathway for (chloromethyl)(4-chlorophenoxy)dimethylsilane
involves the nucleophilic substitution of a chlorine atom from a suitable dichlorosilane
precursor. The most direct method is the reaction of 4-chlorophenol with
chloro(chloromethyl)dimethylsilane.

Causality of Experimental Design

The chosen synthetic strategy leverages the high reactivity of the silicon-chlorine bond in
chloro(chloromethyl)dimethylsilane (CMDMCS) towards nucleophiles like phenoxides.

e Precursor Selection: CMDMCS (CAS 1719-57-9) is a commercially available and highly
reactive bifunctional silane, making it an ideal starting material[5]. It contains two distinct
reactive sites: the Si-Cl bond and the C-Cl bond. The Si-Cl bond is significantly more labile
and susceptible to nucleophilic attack than the C-CI bond of the chloromethyl group, allowing
for selective reaction at the silicon center.

e Reaction Conditions: The reaction is typically performed in the presence of a non-
nucleophilic base, such as triethylamine or pyridine. The base serves to deprotonate the 4-
chlorophenol, forming the more nucleophilic 4-chlorophenoxide in situ. This anion then
readily attacks the electrophilic silicon atom of CMDMCS. The use of an anhydrous aprotic
solvent like tetrahydrofuran (THF) or diethyl ether is crucial to prevent the hydrolysis of the
starting chlorosilane, which reacts violently with water[5].

« Purification: The primary byproduct of this reaction is the hydrochloride salt of the base (e.g.,
triethylammonium chloride), which is a solid and can be easily removed by filtration. The final
product can then be purified from the filtrate by vacuum distillation to remove the solvent and
any unreacted starting materials[3].

Experimental Protocol: Synthesis of (Chloromethyl)(4-
chlorophenoxy)dimethyisilane
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Materials:

4-Chlorophenol

Chloro(chloromethyl)dimethylsilane (CMDMCS)[5]

Triethylamine (TEA), anhydrous

Tetrahydrofuran (THF), anhydrous

Argon or Nitrogen gas (inert atmosphere)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and an inert gas inlet is charged with 4-chlorophenol (1.0 equivalent) and anhydrous
THF.

The solution is cooled to 0 °C in an ice bath.

Anhydrous triethylamine (1.1 equivalents) is added dropwise to the stirred solution.

Chloro(chloromethyl)dimethylsilane (1.05 equivalents) is added dropwise via the dropping
funnel over 30 minutes, maintaining the temperature at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for 12-16 hours under an inert atmosphere.

The resulting white precipitate (triethylammonium chloride) is removed by filtration under
inert conditions.

The solvent is removed from the filtrate under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation to yield (chloromethyl)(4-
chlorophenoxy)dimethylsilane as a clear liquid[3].
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Caption: Synthetic workflow for (chloromethyl)(4-chlorophenoxy)dimethylsilane.

Applications in Research and Drug Development

The unique bifunctional nature of (chloromethyl)(4-chlorophenoxy)dimethylsilane makes it a
valuable building block in several areas of chemical and pharmaceutical research.

Intermediate for Synthesis of Novel Compounds

The primary application of this molecule is as a versatile intermediate. The chloromethyl group
is a key functional handle.

¢ Nucleophilic Substitution: The chlorine atom on the methyl group is susceptible to Sn2
reactions. This allows for the introduction of a wide range of functionalities (e.g., azides,
amines, thiols, cyanides) by reaction with appropriate nucleophiles. This provides a
straightforward route to novel molecules where the (4-chlorophenoxy)dimethylsilyl moiety
can influence properties like lipophilicity, metabolic stability, or act as a directing group. The
reactivity of the chloromethyl group is well-established in organic synthesis[6].

o Organometallic Reagents: Similar to (chloromethyl)dimethylphenylsilane, which is a
precursor to a Grignard reagent, the title compound could potentially be converted into an
organometallic species for subsequent carbon-carbon bond-forming reactions[3].

Surface Modification and Biomaterials

Organofunctional silanes are widely used to modify the surfaces of inorganic materials like
silica and metal oxides[7][8].

e Mechanism: While the title compound itself is not a trialkoxysilane typically used for surface
grafting, it can be a precursor to such molecules. The silyl ether bond, however, can
participate in surface interactions.
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» Application: By tethering this molecule to a surface, the chloromethyl group is exposed and
available for further "click chemistry" or covalent immobilization of biomolecules, drugs, or
polymers[9][10]. This is highly relevant in the development of drug delivery systems,
diagnostic sensors, and biocompatible coatings[7][10].

Protecting Group Chemistry

The methoxymethyl (MOM) ether, formed from chloromethyl methyl ether, is a common
protecting group for alcohols[6]. While the silyl ether in the title compound is not a traditional
protecting group, the chloromethyl functionality allows it to be used in derivatization chemistry.
The reactivity of aromatic methoxymethyl ethers with silyl triflates to form silyl ethers
demonstrates the interplay between these functionalities[11].

Safety, Handling, and Storage

The safety profile of (chloromethyl)(4-chlorophenoxy)dimethylsilane is dictated by its reactive
functional groups. Based on data for analogous compounds like
chloro(chloromethyl)dimethylsilane, it should be handled as a hazardous substance[5].

Table 2: Hazard Profile and Handling Recommendations
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Hazard Category

Description

Safe Handling Protocol

Flammability

Expected to be a flammable
liquid with a low flash point.
Vapors may form explosive

mixtures with air.

Keep away from heat, sparks,
and open flames. Use in a
well-ventilated area or
chemical fume hood. Ground
and bond containers during

transfer[5].

Water Reactivity

Reacts violently with water,
moisture, and protic solvents,
releasing hydrogen chloride
(HCI) gas.

Handle under an inert
atmosphere (argon or
nitrogen). Store in a tightly
sealed container in a dry, cool,
and well-ventilated place.
Never allow contact with

water[5].

Due to the release of HCI upon

hydrolysis, it is corrosive to

Wear appropriate personal
protective equipment (PPE),

including chemical-resistant

Corrosivity ] )
skin, eyes, and the respiratory gloves, safety goggles, and a
tract. face shield. Do not breathe
vapors[12].
Avoid all contact. In case of
Harmful if swallowed or exposure, immediately flush
Toxicity inhaled. Causes severe skin the affected area with copious

and eye burns.

amounts of water and seek

medical attention.

Storage and Disposal

e Storage: The compound must be stored under an inert atmosphere in a tightly sealed

container, away from moisture and sources of ignition[5]. A cool, dry, and well-ventilated area

designated for flammable and corrosive materials is required.

o Disposal: Dispose of the chemical and its container through a licensed hazardous waste

disposal company. Do not dispose of it down the drain, as it reacts violently with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to (Chloromethyl)(4-
chlorophenoxy)dimethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622270/docs#an-in-depth-technical-guide-to-
chloromethyl-4-chlorophenoxy-dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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